KG-5 KG-5 KG-5 is an orally available PDGFRß and B-Raf allosteric inhibitor.
Brand Name: Vulcanchem
CAS No.: 877874-85-6
VCID: VC0531730
InChI: InChI=1S/C20H16F3N7OS/c1-32-19-26-15(24)10-16(27-19)31-14-7-5-11(6-8-14)17-28-18(30-29-17)25-13-4-2-3-12(9-13)20(21,22)23/h2-10H,1H3,(H2,24,26,27)(H2,25,28,29,30)
SMILES: CSC1=NC(=CC(=N1)OC2=CC=C(C=C2)C3=NC(=NN3)NC4=CC=CC(=C4)C(F)(F)F)N
Molecular Formula: C20H16F3N7OS
Molecular Weight: 459.45

KG-5

CAS No.: 877874-85-6

Inhibitors

VCID: VC0531730

Molecular Formula: C20H16F3N7OS

Molecular Weight: 459.45

Purity: >98% (or refer to the Certificate of Analysis)

KG-5 - 877874-85-6

CAS No. 877874-85-6
Product Name KG-5
Molecular Formula C20H16F3N7OS
Molecular Weight 459.45
IUPAC Name 2-methylsulfanyl-6-[4-[3-[3-(trifluoromethyl)anilino]-1H-1,2,4-triazol-5-yl]phenoxy]pyrimidin-4-amine
Standard InChI InChI=1S/C20H16F3N7OS/c1-32-19-26-15(24)10-16(27-19)31-14-7-5-11(6-8-14)17-28-18(30-29-17)25-13-4-2-3-12(9-13)20(21,22)23/h2-10H,1H3,(H2,24,26,27)(H2,25,28,29,30)
Standard InChIKey CMYHZFCJPORPHY-UHFFFAOYSA-N
SMILES CSC1=NC(=CC(=N1)OC2=CC=C(C=C2)C3=NC(=NN3)NC4=CC=CC(=C4)C(F)(F)F)N
Appearance Solid powder
Description KG-5 is an orally available PDGFRß and B-Raf allosteric inhibitor.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms KG-5; KG 5; KG5;
Reference 1: Levine DM, Savarimuthu S, Squires A, Nicholson J, Jay M. Technology-assisted weight loss interventions in primary care: a systematic review. J Gen Intern Med. 2015 Jan;30(1):107-17. doi: 10.1007/s11606-014-2987-6. Epub 2014 Aug 19. Review. PubMed PMID: 25134692; PubMed Central PMCID: PMC4284284.
2: Li L, Tian JH, Yang K, Zhang P, Jia WQ. Humanized PA14 (a monoclonal CCR5 antibody) for treatment of people with HIV infection. Cochrane Database Syst Rev. 2014 Jul 26;(7):CD008439. doi: 10.1002/14651858.CD008439.pub3. Review. PubMed PMID: 25063928.
3: Goring S, Hawkins N, Wygant G, Roudaut M, Townsend R, Wood I, Barnett AH. Dapagliflozin compared with other oral anti-diabetes treatments when added to metformin monotherapy: a systematic review and network meta-analysis. Diabetes Obes Metab. 2014 May;16(5):433-42. doi: 10.1111/dom.12239. Epub 2013 Dec 16. Review. PubMed PMID: 24237939.
4: John GK, Douglas NM, von Seidlein L, Nosten F, Baird JK, White NJ, Price RN. Primaquine radical cure of Plasmodium vivax: a critical review of the literature. Malar J. 2012 Aug 17;11:280. doi: 10.1186/1475-2875-11-280. Review. PubMed PMID: 22900786; PubMed Central PMCID: PMC3489597.
5: Karbasi A, Karbasi-Afshar R, Ahmadi J, Saburi A. Retroperitoneal fibrosis as a result of signet ring cell gastric cancer: a case-based review. J Gastrointest Cancer. 2013 Mar;44(1):94-7. doi: 10.1007/s12029-012-9422-1. Review. PubMed PMID: 22851371.
6: Li L, Sun T, Yang K, Zhang P, Jia WQ. Monoclonal CCR5 antibody for treatment of people with HIV infection. Cochrane Database Syst Rev. 2010 Dec 8;(12):CD008439. doi: 10.1002/14651858.CD008439.pub2. Review. Update in: Cochrane Database Syst Rev. 2014;7:CD008439. PubMed PMID: 21154397.
7: Esposito K, Kastorini CM, Panagiotakos DB, Giugliano D. Mediterranean diet and weight loss: meta-analysis of randomized controlled trials. Metab Syndr Relat Disord. 2011 Feb;9(1):1-12. doi: 10.1089/met.2010.0031. Epub 2010 Oct 25. Review. PubMed PMID: 20973675.
8: Onishi H, Koyama K, Sakata O, Machida Y. Preparation of chitosan/alginate/calcium complex microparticles loaded with lactoferrin and their efficacy on carrageenan-induced edema in rats. Drug Dev Ind Pharm. 2010 Aug;36(8):879-84. doi: 10.3109/03639040903567109. Review. PubMed PMID: 20345284.
9: Chiara O, Bucci L, Sara A, Bassi G, Vesconi S. Quality and quantity of volume replacement in trauma patients. Minerva Anestesiol. 2008 Jun;74(6):303-6. Review. PubMed PMID: 18500203.
10: Franz MJ, VanWormer JJ, Crain AL, Boucher JL, Histon T, Caplan W, Bowman JD, Pronk NP. Weight-loss outcomes: a systematic review and meta-analysis of weight-loss clinical trials with a minimum 1-year follow-up. J Am Diet Assoc. 2007 Oct;107(10):1755-67. Review. PubMed PMID: 17904936.
11: Amir J. [Primary herpetic gingivostomatitis--clinical aspects and anti-viral treatment]. Harefuah. 2002 Jan;141(1):81-4, 124. Review. Hebrew. PubMed PMID: 11851116.
12: Amir J. Clinical aspects and antiviral therapy in primary herpetic gingivostomatitis. Paediatr Drugs. 2001;3(8):593-7. Review. PubMed PMID: 11577924.
13: Roberts SB, Mayer J. Holiday weight gain: fact or fiction? Nutr Rev. 2000 Dec;58(12):378-9. Review. PubMed PMID: 11206847.
14: Umemura T. Experimental reproduction of itai-itai disease, a chronic cadmium poisoning of humans, in rats and monkeys. Jpn J Vet Res. 2000 May;48(1):15-28. Review. PubMed PMID: 10927882.
15: Uno H, Eisele S, Sakai A, Shelton S, Baker E, DeJesus O, Holden J. Neurotoxicity of glucocorticoids in the primate brain. Horm Behav. 1994 Dec;28(4):336-48. Review. PubMed PMID: 7729802.
16: Pirner K, Rubbert A, Burmester GR, Kalden JR, Manger B. [Intravenous administration of immunoglobulins in systemic lupus erythematosus: review of the literature and initial clinical experiences]. Infusionsther Transfusionsmed. 1993 Apr;20 Suppl 1:131-5; discussion 136. Review. German. PubMed PMID: 8499742.
17: Gordovilla Zurdo G, Cabo Salvador J, Moreno Granados F, Alvarez Díaz F. [Surgery of symptomatic interauricular communication in the first year of life]. An Esp Pediatr. 1988 Aug;29(2):94-8. Review. Spanish. PubMed PMID: 3056156.
18: Säwe J. High-dose morphine and methadone in cancer patients. Clinical pharmacokinetic considerations of oral treatment. Clin Pharmacokinet. 1986 Mar-Apr;11(2):87-106. Review. PubMed PMID: 3514045.
19: Thorngren M, Gustafson A. Effects of acetylsalicylic acid and dietary intervention on primary hemostasis. Am J Med. 1983 Jun 14;74(6A):66-71. Review. PubMed PMID: 6344628.
PubChem Compound 53328059
Last Modified Nov 14 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator